Cas no 53254-53-8 (Nonadecanoic acid, 17-methyl-)

• Product Name: Nonadecanoic acid, 17-methyl-
• CAS No: 53254-53-8
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• CID: 1585022
• Update Time: 2024-09-11

Nonadecanoic acid, 17-methyl- Chemical and Physical Properties

Names and Identifiers

• Nonadecanoic acid, 17-methyl-

• Inchi： 1S/C20H40O2/c1-3-19(2)17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-20(21)22/h19H,3-18H2,1-2H3,(H,21,22)
• InChI Key： VLJCQMPCVZKWIE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCCCCCCC(C)CC

Computed Properties

• Exact Mass: 312.303

Experimental Properties

• Density: 0.883±0.06 g/cm3(Predicted)
• Boiling Point: 429.4±13.0 °C(Predicted)
• PSA: 37.3
• pka: 4.78±0.10(Predicted)